5-[[1-[(2,4-Dichlorophenyl)methyl]indol-3-yl]methylideneamino]-1,3-dihydrobenzimidazol-2-one

• IUPAC Name: 5-[[1-[(2,4-dichlorophenyl)methyl]indol-3-yl]methylideneamino]-1,3-dihydrobenzimidazol-2-one
• InChI: InChI=1S/C23H16Cl2N4O/c24-16-6-5-14(19(25)9-16)12-29-13-15(18-3-1-2-4-22(18)29)11-26-17-7-8-20-21(10-17)28-23(30)27-20/h1-11,13H,12H2,(H2,27,28,30)
• InChI Key: USCXXYXHONJYON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CC3=C(C=C(C=C3)Cl)Cl)C=NC4=CC5=C(C=C4)NC(=O)N5
• Molecular Formula: C23H16Cl2N4O
• Molecular Weight: 435.3 g/mol

Description

5-[[1-[(2,4-Dichlorophenyl)methyl]indol-3-yl]methylideneamino]-1,3-dihydrobenzimidazol-2-one is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features an indole core, a benzimidazole moiety, and a dichlorophenyl group, making it a subject of study for its diverse chemical reactivity and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-[[1-[(2,4-Dichlorophenyl)methyl]indol-3-yl]methylideneamino]-1,3-dihydrobenzimidazol-2-one typically involves multi-step organic reactions. The process begins with the preparation of the indole derivative, followed by the introduction of the dichlorophenyl group through a Friedel-Crafts alkylation. The final step involves the formation of the benzimidazole ring via a cyclization reaction under acidic or basic conditions.

Industrial Production Methods: Industrial production of this compound may involve optimizing the reaction conditions to maximize yield and purity. This includes controlling temperature, pH, and the use of catalysts to facilitate the reactions. The scalability of the synthesis process is crucial for industrial applications, ensuring that the compound can be produced in large quantities with consistent quality.

Chemical Reactions Analysis

Types of Reactions: 5-[[1-[(2,4